Cas no 102717-16-8 (p-Nitrophenyl 4,6-Cyclohexylidene-beta-D-mannopyranoside)

p-Nitrophenyl 4,6-Cyclohexylidene-beta-D-mannopyranoside Properties

Names and Identifiers

• b-D-Mannopyranoside, 4-nitrophenyl4,6-O-cyclohexylidene-
• p-Nitrophenyl 4,6-Cyclohexylidene-β-D-mannopyranoside
• 4-Nitrophenyl4,6-cyclohexylidene-b-D-mannopyranoside
• p-Nitrophenyl 4,6-Cy
• P-NITROPHENYL 4,6-CYCLOHEXYLIDENE-B-D-MANNOPYRANOSIDE
• 4-Nitrophenyl 4,6-cyclohexylidene-β-D-mannopyranoside
• 4-Nitrophenyl 4,6-O-cyclohexylidene-beta-D-mannopyranoside
• 102717-16-8
• p-Nitrophenyl 4,6-Cyclohexylidene-beta-D-mannopyranoside
• (4Ar,6S,7S,8R,8aS)-6-(4-nitrophenoxy)spiro[4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-2,1'-cyclohexane]-7,8-diol
• 4-Nitrophenyl 4,6-cyclohexylidene-I(2)-D-mannopyranoside
• 4-Nitrophenyl 4,6-cyclohexylidene-b-D-mannopyranoside
• (4'AR,6'S,7'S,8'R,8'AS)-6'-(4-NITROPHENOXY)-HEXAHYDROSPIRO[CYCLOHEXANE-1,2'-PYRANO[3,2-D][1,3]DIOXINE]-7',8'-DIOL
• p-Nitrophenyl 4,6-Cyclohexylidene-?-D-mannopyranoside
• 4-Nitrophenyl 4,6-cyclohexylidene-beta-D-mannopyranoside
• +Expand

• InChIKey： ISZQEKQIBZZACU-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H23NO8/c20-14-15(21)17(25-12-6-4-11(5-7-12)19(22)23)26-13-10-24-18(27-16(13)14)8-2-1-3-9-18/h4-7,13-17,20-21H,1-3,8-10H2
• SMILES： O=[N+](C1C=CC(OC2OC3COC4(OC3C(O)C2O)CCCCC4)=CC=1)[O-]

Computed Properties

• Exact Mass: 381.14200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 381.142
• Heavy Atom Count: 27
• Complexity: 526
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 123A^2

Experimental Properties

• LogP: 2.01930
• PSA: 123.20000
• Solubility: Very slightly soluble (0.46 g/l) (25 º C),
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),